Cas no 947601-94-7 (1-Ethyl-3-methylimidazolium bicarbonate)

• Product Name: 1-Ethyl-3-methylimidazolium bicarbonate
• CAS No: 947601-94-7
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 1001256
• PubChem ID: 57356863
• Update Time: 2024-10-25

1-Ethyl-3-methylimidazolium bicarbonate Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-methylimidazolium bicarbonate
• 1-ethyl-3-methylimidazol-3-ium,hydrogen carbonate
• SCHEMBL357949
• DTXSID60723460
• 1-Ethyl-3-methylimidazolium hydrogen car
• 947601-94-7
• AKOS025394942
• 1-Ethyl-3-methyl-1H-imidazol-3-ium hydrogen carbonate
• 1-ethyl-3-methylimidazol-3-ium;hydrogen carbonate
• 1-Ethyl-3-methylimidazolium bicarbonate
• starbld0001811

• Inchi： InChI=1S/C6H11N2.CH2O3/c1-3-8-5-4-7(2)6-8;2-1(3)4/h4-6H,3H2,1-2H3;(H2,2,3,4)/q+1;/p-1
• InChI Key： ULMGNXSIBNEBFL-UHFFFAOYSA-M
• SMILES： CCN1C=C[N+](=C1)C.C(=O)(O)[O-]

Computed Properties

• Exact Mass: 172.08479225g/mol
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 97.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• Flash Point: 57 °C

1-Ethyl-3-methylimidazolium bicarbonate Security Information

• Hazardous Material transportation number：UN 1987 3/PG 3
• Hazard Category Code： 20/21/22-36/37/38-68/20/21/22-39/23/24/25
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles